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Compound of Interest

Compound Name: Arsenic trisulfide

Cat. No.: B1169953

For researchers, scientists, and professionals in drug development, the safe handling of
hazardous materials is paramount. Arsenic trisulfide, a compound utilized in various
applications including the manufacturing of glass and semiconductors, presents significant
health risks.[1][2] Adherence to strict safety protocols is crucial to mitigate the dangers of
exposure, which can lead to severe health effects, including cancer.[1][3] This guide provides
essential, immediate safety and logistical information for the handling and disposal of arsenic
trisulfide.

Personal Protective Equipment (PPE) and Exposure
Limits

When working with arsenic trisulfide, specific personal protective equipment is mandatory to
prevent contact and inhalation. Engineering controls, such as a chemical fume hood and

adequate ventilation, are the primary line of defense.[4] Always ensure that an eyewash station
and safety shower are readily accessible.[3]

Quantitative Exposure Limits and Protective Equipment Specifications
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Parameter

Value

Issuing Organization

Permissible Exposure Limit
(PEL) - 8-hr TWA

0.01 mg/m3 (as As)

OSHA[1]

Ceiling Limit - 15-min

0.002 mg/m3 (as As)

NIOSHI1]

Immediately Dangerous to Life
or Health (IDLH)

5 mg/m3 (as As)

NIOSHI3][5]

Required PPE

Gloves

Nitrile or Natural Rubber[1]

Inspect before use.[4]

Eye Protection

Chemical safety goggles or a

face shield

As per OSHA 29 CFR
1910.133.[3]

Respiratory Protection

- <0.1 mg/ms3: Full facepiece
APR with high-efficiency filter.-
<0.5 mg/m3: Supplied-air
respirator.[1]- >5 mg/m3:
NIOSH-approved self-
contained breathing apparatus
(SCBA) with a full facepiece
operated in a pressure-
demand or other positive-

pressure mode.[1]

Respirator use must comply
with OSHA 29 CFR 1910.134.

Protective Clothing

DuPont Tyvek® coveralls or
equivalent non-permeable

material.[1]

To prevent skin contact.[3]

Standard Operating Procedure for Handling Arsenic

Trisulfide

This protocol outlines the essential steps for safely handling arsenic trisulfide in a laboratory

setting.

1. Preparation and Precautionary Measures
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Obtain and read the Safety Data Sheet (SDS) for arsenic trisulfide before starting any
work.[6]

Ensure you are trained on the proper handling and storage of arsenic trisulfide.[1]

Work exclusively within a designated area, such as a chemical fume hood, to minimize dust
generation and accumulation.[3][6]

Verify that all necessary PPE is available and in good condition.

. Handling the Compound

Don the appropriate PPE as specified in the table above.

Carefully weigh and transfer the arsenic trisulfide solid, avoiding the creation of dust.

Keep the container tightly closed when not in use.[3][6]

Do not eat, drink, or smoke in the handling area.[6]

. In Case of a Spill

Evacuate personnel from the immediate area and secure entry.[1]

For small spills, use a HEPA-filter vacuum or moisten the material to prevent dust formation
before sweeping it into a sealed, labeled container for disposal.[1]

Ventilate the area after the cleanup is complete.[1]

Do not wash spills into the sewer system.[1][4]

. First Aid Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[4][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek immediate medical attention.[4][6]
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 Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide atrtificial
respiration using a pocket mask with a one-way valve. Do not use mouth-to-mouth
resuscitation. Seek immediate medical attention.[4][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4][6]

Disposal Plan

Arsenic trisulfide and any contaminated materials are considered hazardous waste and must
be disposed of accordingly.

o Collect all waste, including spilled material and contaminated PPE, in a suitable, sealed, and
clearly labeled container.[6]

» Store the waste in a locked, well-ventilated area.[6]
» Dispose of the contents and container at an approved waste disposal plant.[6]

o Consult with your institution's environmental health and safety (EHS) office and local,
regional, and national hazardous waste regulations to ensure complete and accurate
classification and disposal.[1][6]

Workflow for Safe Handling and Disposal of Arsenic
Trisulfide
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Workflow for Safe Handling and Disposal of Arsenic Trisulfide
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of arsenic
trisulfide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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